6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C26H28N6O2/c1-19-7-9-22(10-8-19)16-32-25-24(28-29-32)26(34)31(18-27-25)17-23(33)30-13-11-21(12-14-30)15-20-5-3-2-4-6-20/h2-10,18,21H,11-17H2,1H3
• InChI Key: MRFMORIMUPUIAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C=N3)CC(=O)N4CCC(CC4)CC5=CC=CC=C5)N=N2
• Molecular Formula: C26H28N6O2
• Molecular Weight: 456.5 g/mol

Description

6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C26H28N6O2 and its molecular weight is 456.55. The purity is usually 95%.
BenchChem offers high-quality 6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Properties

Research into pyrimidine derivatives has shown their potential in the development of new antibacterial and antifungal treatments. For instance, compounds exhibiting structures related to the pyrimidine and triazolo classes have been synthesized and tested for their effectiveness against a range of bacterial and fungal strains. Studies indicate that certain pyrimidine derivatives exhibit significant antibacterial and antifungal activities, suggesting their potential utility in addressing microbial infections (Maddila et al., 2016).

Synthesis and Structural Analysis

The synthesis and structural analysis of related compounds, including those with triazolo[1,5-a]pyrimidine and pyrimidin-4(3H)-one structures, have been extensively documented. These studies not only provide insights into the chemical synthesis routes but also offer detailed characterizations through spectroscopic methods and crystallography, aiding in the understanding of their chemical behaviors and potential applications in medicinal chemistry (Lahmidi et al., 2019).

Pharmacological Applications

The pharmacological exploration of benzylpiperidine and triazolopyrimidine derivatives has identified several compounds with promising activities. For example, derivatives with modifications at the benzylpiperidine moiety have been studied for their affinity towards adenosine receptors, suggesting potential applications in neurological disorders and conditions influenced by adenosine receptor pathways (Betti et al., 1998). Additionally, pyrimidine derivatives have been investigated for their anticonvulsant and antidepressant activities, indicating their potential use in the treatment of neurological and psychiatric conditions (Zhang et al., 2016).

Chemical Properties and Reactivity

The chemical properties and reactivity of compounds within the pyrimidine and triazolo classes have been a subject of interest, particularly in the context of heterocyclic chemistry. Studies have focused on the synthesis of novel fused derivatives, exploring the reactivity of these compounds under various conditions to generate structures with potential biological activity. This research contributes to the broader understanding of how modifications to the chemical structure can impact biological activity and chemical stability (Gomha, 2009).